Cas no 162152-28-5 (3-Thiopheneundecanol)

• Product Name: 3-Thiopheneundecanol
• CAS No: 162152-28-5
• MF: C₁₅H₂₆OS
• MW: 254.43134355545
• CID: 1342247
• PubChem ID: 67532724
• Update Time: 2025-04-20

3-Thiopheneundecanol Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneundecanol
• 11-thiophen-3-ylundecan-1-ol
• 11-(Thiophen-3-yl)undecan-1-ol
• 162152-28-5
• SCHEMBL2782138
• DTXSID50737450

• Inchi： 1S/C15H26OS/c16-12-9-7-5-3-1-2-4-6-8-10-15-11-13-17-14-15/h11,13-14,16H,1-10,12H2
• InChI Key： AJPLOCYCAUFFFR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCCCCCCCCCCO

Computed Properties

• Exact Mass: 254.17058
• Monoisotopic Mass: 254.17043662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• PSA: 20.23